4-methoxybenzyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate

• IUPAC Name: (4-methoxyphenyl)methyl N-[1-methyl-3-(trifluoromethyl)pyrazol-4-yl]carbamate
• InChI: InChI=1S/C14H14F3N3O3/c1-20-7-11(12(19-20)14(15,16)17)18-13(21)23-8-9-3-5-10(22-2)6-4-9/h3-7H,8H2,1-2H3,(H,18,21)
• InChI Key: CZMDHRHHTNBKSW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(F)(F)F)NC(=O)OCC2=CC=C(C=C2)OC
• Molecular Formula: C14H14F3N3O3
• DSSTOX Substance ID: DTXSID301326684
• Molecular Weight: 329.27 g/mol
• Solubility: 45.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 477709-56-1

Description

The compound “4-methoxybenzyl N-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]carbamate” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms. The trifluoromethyl group (-CF3) is a common functional group in medicinal chemistry due to its ability to modulate the physical-chemical properties of drug-like molecules.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, a trifluoromethyl group, and a carbamate group. The exact structure would need to be determined using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the functional groups present. For example, the trifluoromethyl group is known to undergo various reactions, including nucleophilic substitution and free radical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is highly electronegative, which could influence the compound’s polarity and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many compounds with a pyrazole ring are used in medicinal chemistry and have various mechanisms of action depending on the specific drug.

Future Directions

Future research could explore the potential uses of this compound in various fields, such as medicinal chemistry, based on its functional groups and properties.